1-ethyl-N-[3-(3-fluoro-4-methoxyphenyl)cyclobutyl]triazole-4-carboxamide

• IUPAC Name: 1-ethyl-N-[3-(3-fluoro-4-methoxyphenyl)cyclobutyl]triazole-4-carboxamide
• InChI: InChI=1S/C16H19FN4O2/c1-3-21-9-14(19-20-21)16(22)18-12-6-11(7-12)10-4-5-15(23-2)13(17)8-10/h4-5,8-9,11-12H,3,6-7H2,1-2H3,(H,18,22)
• InChI Key: GBSXYXIGXXNARA-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=N1)C(=O)NC2CC(C2)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C16H19FN4O2
• Molecular Weight: 318.35 g/mol

Description

1-ethyl-N-[3-(3-fluoro-4-methoxyphenyl)cyclobutyl]triazole-4-carboxamide, also known as ABT-199, is a small molecule inhibitor of B-cell lymphoma 2 (BCL-2) protein. BCL-2 is a protein that regulates apoptosis or programmed cell death, and its overexpression has been linked to the development of various types of cancer. ABT-199 has shown promising results in preclinical and clinical studies as a potential treatment for cancer.

Mechanism of Action

BCL-2 is a protein that plays a crucial role in regulating apoptosis or programmed cell death. It prevents apoptosis by binding to and inhibiting pro-apoptotic proteins, thereby promoting cell survival. 1-ethyl-N-[3-(3-fluoro-4-methoxyphenyl)cyclobutyl]triazole-4-carboxamide works by selectively binding to the hydrophobic groove of BCL-2 protein and inhibiting its anti-apoptotic function. This leads to the activation of pro-apoptotic proteins and ultimately, cancer cell death.
Biochemical and Physiological Effects:
This compound has been shown to have significant biochemical and physiological effects on cancer cells. It induces apoptosis in cancer cells by activating pro-apoptotic proteins and inhibiting anti-apoptotic proteins. It also disrupts the interaction between BCL-2 and other pro-survival proteins, leading to cancer cell death. This compound has also been shown to have minimal effects on normal cells, making it a promising cancer treatment.

Advantages and Limitations for Lab Experiments

1-ethyl-N-[3-(3-fluoro-4-methoxyphenyl)cyclobutyl]triazole-4-carboxamide has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and modified for structure-activity relationship studies. It has also been extensively studied in preclinical and clinical settings, providing a wealth of data for further research. However, this compound also has some limitations, such as its selectivity for BCL-2 protein and potential off-target effects. It is important to carefully evaluate its efficacy and safety in different cancer types and patient populations.

Future Directions

There are several future directions for 1-ethyl-N-[3-(3-fluoro-4-methoxyphenyl)cyclobutyl]triazole-4-carboxamide research. One area of focus is the development of combination therapies with other cancer treatments, such as chemotherapy and immunotherapy. Another area of interest is the identification of biomarkers that can predict patient response to this compound. Additionally, there is ongoing research on the use of this compound in other types of cancer, such as solid tumors. Overall, this compound has shown great promise as a potential cancer treatment, and further research is needed to fully understand its efficacy and safety.

Synthesis Methods

The synthesis of 1-ethyl-N-[3-(3-fluoro-4-methoxyphenyl)cyclobutyl]triazole-4-carboxamide involves several steps, including the preparation of key intermediates and the final coupling reaction. The process starts with the preparation of 3-(3-fluoro-4-methoxyphenyl)cyclobutanone, which is then converted to 3-(3-fluoro-4-methoxyphenyl)cyclobutanecarboxylic acid. The acid is then reacted with thionyl chloride to form the corresponding acid chloride, which is further reacted with 1-ethyl-1H-1,2,3-triazole-4-carboxamide to yield this compound.

Scientific Research Applications

1-ethyl-N-[3-(3-fluoro-4-methoxyphenyl)cyclobutyl]triazole-4-carboxamide has been extensively studied in preclinical and clinical settings for its potential as a cancer treatment. It has shown promising results in various types of cancer, including chronic lymphocytic leukemia, acute myeloid leukemia, and multiple myeloma. This compound works by selectively binding to BCL-2 protein and inhibiting its anti-apoptotic function, leading to cancer cell death.